Cas no 886899-46-3 (N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886899-46-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5478473
• Update Time: 2025-08-05

N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, N-cyclohexyl-2-hydroxy-4-oxo-
• N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C15H17N3O3/c19-13(16-10-6-2-1-3-7-10)12-14(20)17-11-8-4-5-9-18(11)15(12)21/h4-5,8-10,20H,1-3,6-7H2,(H,16,19)
• InChI Key： LEAZVAVJRRFJOA-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(C(NC1CCCCC1)=O)=C(O)N=2

Additional information on N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Recent Advances in the Study of N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886899-46-3)

The compound N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886899-46-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The pyridopyrimidine scaffold, a key structural component of this molecule, has been shown to interact with various biological targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacokinetic properties.

One of the most notable findings is the compound's ability to modulate the activity of protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, suggesting potential applications in cancer therapy and autoimmune diseases. Furthermore, its unique chemical structure allows for facile derivatization, enabling the development of analogs with enhanced selectivity and potency.

The synthesis of N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies, ultimately paving the way for its potential commercialization.

In conclusion, the growing body of research on N-cyclohexyl-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide underscores its potential as a versatile therapeutic agent. Future studies should focus on elucidating its full spectrum of biological activities, optimizing its drug-like properties, and exploring its applications in combination therapies. The continued investigation of this compound holds promise for addressing unmet medical needs in various disease areas.